Cas no 7564-51-4 (3-Methyl-1-phenyl-2,5-dihydro-1H-phosphole 1-oxide)

• Product Name: 3-Methyl-1-phenyl-2,5-dihydro-1H-phosphole 1-oxide
• CAS No: 7564-51-4
• MF: C₁₁H₁₃OP
• MW: 192.194083929062
• MDL: MFCD00040455
• CID: 47569
• PubChem ID: 82053
• Update Time: 2025-10-24

3-Methyl-1-phenyl-2,5-dihydro-1H-phosphole 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2,5-Dihydro-3-methyl-1-phenyl-1H-phosphole 1-oxide
• 2,5-DIHYDRO-3-METHYL-1-PHENYLPHOSPHOLE 1-OXIDE
• 3-Methyl-1-phenyl-2,5-dihydro-1H-phosphole 1-oxide
• 3-methyl-1-phenyl-2,5-dihydro-1λ⁵-phosphole 1-oxide
• 1H-Phosphole,2,5-dihydro-3-methyl-1-phenyl-,1-oxide
• 1-Phenyl-3-methyl-1-oxo-3-phospholine
• 1-phenyl-3-methyl-3-phospholene 1-oxide
• 2,4-DIFLUOROPHENYLHYDRAZINE HYDROCHLORIDE
• 2,5-dihydro-3-methyl-1-phenyl-1H-p
• 2,5-dihydro-3-methyl-1-phenylphosphole oxide
• 2,5-Dihydro-3-methyl-1-phenylphosphole-1-oxide
• 3-methyl-1-phenyl-3-phospholene 1-oxide
• 3-Methyl-1-phenyl-2,5-dihydro-phosphole 1-oxide
• 1H-Phosphole,5-dihydro-3-methyl-1-phenyl-, 1-oxide
• 3-Methyl-1-phenyl-2,5-dihydro-1H-phosphole 1-oxide #
• 1H-Phosphole,2,5-dihydro-3-methyl-1-phenyl-, 1-oxide
• NSC-33505
• 3-Phospholene, 1-oxide
• CS-0342304
• 2,5-Dihydro-3-methyl-1-phenyl-1H-phosphole, 1-oxide
• NSC 33505
• CHEMBL1483535
• 7564-51-4
• (S)-3-Methyl-1-phenyl-2,5-dihydrophosphole 1-oxide
• NS00047167
• 3-Phospholene, 3-methyl-1-phenyl-, 1-oxide
• A838472
• 917963-31-6
• MFCD00040455
• AKOS001016496
• SMR000061026
• 3-methyl-1-phenyl-2,5-dihydro-1lambda5-phosphole 1-oxide
• SB38602
• 2,5-Dihydrophosphole, 3-methyl-1-oxo-1-phenyl-
• 1H-Phosphole, 2,5-dihydro-3-methyl-1-phenyl-, 1-oxide
• SCHEMBL439365
• DBZGWWBWDYGSRA-UHFFFAOYSA-N
• Z56809005
• DTXSID80884406
• MLS000098973
• SY311048
• EINECS 231-463-9
• 3-methyl-1-phenyl-3-phospholene oxide
• HMS1786P01
• NSC33505
• FT-0694457
• 917963-33-8
• (R)-3-Methyl-1-phenyl-2,5-dihydrophosphole 1-oxide
• AI3-62678
• HMS2182L22
• 2,5-Dihydro-3-methyl-1-phenyl-oxide-pentylidene phosphine
• 1H-Phosphole,2,5-dihydro-3-methyl-1-phenyl-1-oxide
• 2,5-dihydro-3-methyl-1-phenyl-1h-phosphol1-oxide
• 2,5-Dihydro-3-methyl-1-phenyl-1H-phosphole,1-oxide

• MDL： MFCD00040455
• Inchi： 1S/C11H13OP/c1-10-7-8-13(12,9-10)11-5-3-2-4-6-11/h2-7H,8-9H2,1H3
• InChI Key： DBZGWWBWDYGSRA-UHFFFAOYSA-N
• SMILES： P1(C2C=CC=CC=2)(CC=C(C)C1)=O

Computed Properties

• Exact Mass: 192.07000
• Monoisotopic Mass: 192.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not available
• Density: 1.11
• Melting Point: 60-65 ºC
• Boiling Point: 174 ºC (0.7 mmHg)
• Flash Point: 175.4°C
• Refractive Index: 1.541
• PSA: 26.88000
• LogP: 2.63490
• Solubility: Not available

3-Methyl-1-phenyl-2,5-dihydro-1H-phosphole 1-oxide Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3-9

Additional information on 3-Methyl-1-phenyl-2,5-dihydro-1H-phosphole 1-oxide

Introduction to 3-Methyl-1-phenyl-2,5-dihydro-1H-phosphole 1-oxide (CAS No. 7564-51-4)

3-Methyl-1-phenyl-2,5-dihydro-1H-phosphole 1-oxide, identified by the chemical abstracts service number 7564-51-4, is a significant compound in the field of organophosphorus chemistry. This heterocyclic phosphorus compound has garnered attention due to its unique structural and electronic properties, making it a valuable scaffold in the development of novel pharmaceuticals and materials. The presence of a phosphole ring system, combined with functional groups such as a methyl and phenyl substituent, endows this molecule with distinct reactivity and potential applications in various chemical transformations.

The phosphole 1-oxide moiety is particularly noteworthy, as it introduces oxygen functionality into the phosphorus-containing heterocycle. This oxygenation can significantly influence the compound's stability, solubility, and interactions with biological targets. Recent studies have highlighted the importance of phosphorus-containing heterocycles in medicinal chemistry, emphasizing their role as privileged structures in drug discovery. The 3-methyl-1-phenyl substituents further enhance the molecular complexity, providing multiple sites for functionalization and interaction with biological systems.

In the context of modern pharmaceutical research, 3-Methyl-1-phenyl-2,5-dihydro-1H-phosphole 1-oxide has been explored for its potential as an intermediate in the synthesis of bioactive molecules. The phosphole core is known to exhibit interesting electronic properties, making it a candidate for applications in organic electronics and photovoltaic devices. Moreover, the compound's ability to undergo various chemical modifications allows researchers to tailor its properties for specific applications.

Recent advancements in computational chemistry have enabled more efficient design and optimization of such heterocyclic compounds. Molecular modeling studies on 3-Methyl-1-phenyl-2,5-dihydro-1H-phosphole 1-oxide have revealed insights into its binding modes with potential biological targets. These insights are crucial for rational drug design and can accelerate the discovery of novel therapeutic agents. The compound's unique structure also makes it an attractive candidate for studying phosphorus-nucleophile interactions, which are fundamental to many biochemical processes.

The synthesis of 3-Methyl-1-phenyl-2,5-dihydro-1H-phosphole 1-oxide involves multi-step organic transformations that highlight the versatility of phosphorus chemistry. Researchers have developed novel synthetic routes that improve yield and purity, making large-scale production feasible. These synthetic strategies often involve transition metal-catalyzed reactions and palladium-mediated cross-coupling processes, which are standard tools in modern organic synthesis.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. Phosphole derivatives have shown promise as kinase inhibitors, DNA intercalators, and antimicrobial agents. The oxygenated phosphole system in 3-Methyl-1-phenyl-2,5-dihydro-1H-phosphole 1-oxide may enhance its bioactivity by improving metabolic stability and target affinity. Preclinical studies are underway to evaluate its efficacy against various disease models.

The material science applications of this compound are also emerging as a promising area of research. The phosphole ring system can be incorporated into polymers and coatings to enhance their electronic properties. Additionally, the compound's ability to form stable complexes with metals makes it a candidate for catalytic applications. These findings underscore the broad utility of organophosphorus compounds beyond traditional pharmaceuticals.

In conclusion, 3-Methyl-1-phenyl-2,5-dihydro-1H-phosphole 1-oxide (CAS No. 7564-51-4) represents a fascinating example of how structural complexity can lead to novel chemical behavior and potential applications. Its unique combination of functional groups and electronic properties makes it a valuable asset in both academic research and industrial development. As our understanding of phosphorus chemistry continues to evolve, compounds like this one will undoubtedly play a pivotal role in shaping the future of medicinal chemistry and materials science.